2-{[3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetamide

• IUPAC Name: 2-[3-(3-methoxyphenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetamide
• InChI: InChI=1S/C19H17NO6/c1-11-19(26-14-5-3-4-12(8-14)23-2)18(22)15-7-6-13(9-16(15)25-11)24-10-17(20)21/h3-9H,10H2,1-2H3,(H2,20,21)
• InChI Key: BLFYZYLFUYVGCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)N)OC3=CC=CC(=C3)OC
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

“2-{[3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetamide” is a chemical compound with the molecular formula C19H17NO6. It has an average mass of 355.341 Da and a monoisotopic mass of 355.105591 Da.

Mechanism of Action

The mechanism of action of 2-{[3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of protein kinases, which are enzymes that play a crucial role in cellular signaling pathways. By inhibiting these enzymes, this compound may prevent the proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. Additionally, it has been shown to enhance the activity of certain enzymes involved in cellular metabolism.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. Additionally, it has been found to have low toxicity and high selectivity for certain enzymes, making it a promising tool for studying cellular signaling pathways. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to fully exploit its potential in scientific research.

Future Directions

There are several future directions for the study of 2-{[3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Another direction is to explore its potential as a therapeutic agent for the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, it may be useful to study its effects on cellular metabolism and energy production. Finally, it may be beneficial to investigate its potential as a tool for studying protein kinases and cellular signaling pathways.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential in various fields such as medicine, pharmacology, and biochemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully exploit the potential of this compound in scientific research.

Scientific Research Applications

2-{[3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetamide has been studied for its potential in various scientific fields. In pharmacology, it has been investigated for its anti-inflammatory and anti-cancer properties. In biochemistry, it has been used as a tool to study the role of protein kinases in cellular signaling pathways. In medicine, it has been explored as a potential therapeutic agent for the treatment of various diseases such as cancer and neurodegenerative disorders.